1-methyl-N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-1H-pyrrole-2-carboxamide

• IUPAC Name: 1-methyl-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyrrole-2-carboxamide
• InChI: InChI=1S/C17H20F3N5O/c1-11-21-14(17(18,19)20)10-15(22-11)25-8-5-12(6-9-25)23-16(26)13-4-3-7-24(13)2/h3-4,7,10,12H,5-6,8-9H2,1-2H3,(H,23,26)
• InChI Key: YONRKROJNMHGHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=CC=CN3C)C(F)(F)F
• Molecular Formula: C17H20F3N5O
• Molecular Weight: 367.4 g/mol

Description

1-methyl-N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C17H20F3N5O and its molecular weight is 367.376. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated the synthesis of novel compounds derived from similar structural frameworks, aiming to explore their therapeutic potential. For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showcasing potential as COX-2 inhibitors with analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These findings suggest that structurally similar compounds could be explored for their therapeutic efficacy in managing pain and inflammation.

Inhibitors of Transcription Factors

The compound's structure-activity relationship studies have indicated its potential as an inhibitor of NF-kappaB and AP-1 transcription factors, which are critical in the regulation of immune responses and inflammation. Palanki et al. (2000) conducted studies to improve the oral bioavailability of related compounds, providing a foundation for developing therapeutics targeting these transcription factors (Palanki et al., 2000).

Metabolism in Chronic Myelogenous Leukemia Patients

Flumatinib, a compound with a similar chemical structure, has been studied for its metabolism in chronic myelogenous leukemia (CML) patients. Gong et al. (2010) identified the main metabolites of flumatinib, providing insights into its metabolic pathways in humans. This research is crucial for understanding the drug's pharmacokinetics and optimizing its therapeutic use in CML (Gong, Chen, Deng, & Zhong, 2010).